Cas no 2229367-19-3 (tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate
• CAS No: 2229367-19-3
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• CID: 6000914
• PubChem ID: 165620665
• Update Time: 2025-06-11

tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate
• EN300-1889605
• 2229367-19-3
• tert-butyl N-[2-(2-bromoethyl)-5-chlorophenyl]carbamate

• Inchi： 1S/C13H17BrClNO2/c1-13(2,3)18-12(17)16-11-8-10(15)5-4-9(11)6-7-14/h4-5,8H,6-7H2,1-3H3,(H,16,17)
• InChI Key： JPXOJCYPHFVMQB-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.01312g/mol
• Monoisotopic Mass: 333.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate (CAS No. 2229367-19-3)

The chemical compound tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate (CAS No. 2229367-19-3) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromoethyl group and a chlorophenyl moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science applications.

In recent years, the demand for tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate has surged, driven by advancements in small-molecule therapeutics and catalytic transformations. Its CAS No. 2229367-19-3 is often queried in scientific databases, reflecting its importance in peptide coupling reactions and protecting group strategies. The compound's versatility aligns with trending topics such as green chemistry and sustainable synthesis, as it enables efficient routes to minimize waste in multi-step processes.

One of the key features of tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate is its role in structure-activity relationship (SAR) studies. The bromoethyl side chain offers a reactive handle for further functionalization, while the tert-butyl carbamate group provides stability under acidic conditions. This dual functionality addresses common challenges in medicinal chemistry, where researchers seek to balance reactivity and selectivity. Online discussions often highlight its utility in kinase inhibitor design and bioconjugation techniques.

From an industrial perspective, CAS No. 2229367-19-3 is frequently referenced in patents related to crop protection agents and pharmaceutical intermediates. Its synthesis typically involves Pd-catalyzed cross-coupling or nucleophilic substitution, methods that resonate with the growing interest in atom-economical reactions. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, topics often explored in academic forums and technical publications.

Environmental and regulatory considerations also shape the discourse around tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate. While not classified as hazardous under standard guidelines, its handling requires adherence to laboratory safety protocols. The scientific community actively investigates biodegradable alternatives to halogenated compounds, making this an area of ongoing innovation. Searches for eco-friendly carbamates and halogen replacement strategies frequently intersect with discussions about this compound.

In summary, tert-butyl N-2-(2-bromoethyl)-5-chlorophenylcarbamate (CAS No. 2229367-19-3) represents a critical tool for modern synthetic chemistry. Its applications span drug development, agrochemicals, and materials science, with its bromoethyl and chlorophenyl groups enabling diverse chemical modifications. As research trends evolve toward precision synthesis and molecular design, this compound continues to attract attention from both academia and industry.